N-(4-hydroxy-3-methoxybenzyl)-N-(4-methylphenyl)-2-furamide

• IUPAC Name: N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-(4-methylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C20H19NO4/c1-14-5-8-16(9-6-14)21(20(23)18-4-3-11-25-18)13-15-7-10-17(22)19(12-15)24-2/h3-12,22H,13H2,1-2H3
• InChI Key: DMPBYYNOBGTZTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC2=CC(=C(C=C2)O)OC)C(=O)C3=CC=CO3
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(4-Hydroxy-3-methoxybenzyl)-N-(4-methylphenyl)-2-furamide involves several key steps, including benzylation, Leuckart reaction, and acidic hydrolysis. For instance, a method for synthesizing key intermediates using 1-(4-methoxyphenyl)propan-2-one and N-benzylformamide has been reported with an overall yield of 46% (Wang Yong-mei, 2007).

Molecular Structure Analysis

Molecular structure analysis through X-ray crystallography and theoretical calculations provides insight into the geometric and electronic properties of related compounds. For example, the crystal structure of certain Schiff bases related to our compound of interest has been elucidated, showing molecules linked via intermolecular hydrogen bonds forming chain structures (Mei-An Zhu & X. Qiu, 2011).

Chemical Reactions and Properties

Chemical reactions involving similar compounds reveal the reactivity and functional group transformations possible. The synthesis and structural elucidation of derivatives showcase the versatility of the core structure in undergoing various chemical modifications (M. Alotaibi et al., 2018).

Physical Properties Analysis

The physical properties, such as solubility, crystallinity, and melting point, of compounds similar to N-(4-Hydroxy-3-methoxybenzyl)-N-(4-methylphenyl)-2-furamide are crucial for their practical applications. Studies have shown that the crystal packing and disorder in certain structures influence these properties significantly (A. Rivera et al., 2022).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents and conditions, determine the potential utility of these compounds in various chemical processes. For example, the synthesis of derivatives through reactions with different nitrogen-containing heterocycles reveals a wide range of functional group compatibility and chemical versatility (A. Harutyunyan, 2016).